Cas no 2171917-37-4 (3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutane-1-carboxylic acid)

3-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutane-1-carboxylic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its structure incorporates a cyclobutane ring, providing conformational rigidity, and a heptanamide spacer, enhancing solubility and flexibility in solid-phase peptide synthesis (SPPS). The Fmoc group ensures selective deprotection under mild basic conditions, enabling efficient stepwise elongation of peptide chains. This compound is particularly valuable for introducing constrained cyclobutane motifs into peptides, which can improve binding affinity and metabolic stability. Its high purity and compatibility with standard SPPS protocols make it a reliable choice for researchers developing peptide-based therapeutics or studying structure-activity relationships.
3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutane-1-carboxylic acid structure
2171917-37-4 structure
Product Name:3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutane-1-carboxylic acid
CAS No:2171917-37-4
MF:C27H32N2O5
MW:464.553387641907
CID:6612171
PubChem ID:165561486
Update Time:2025-10-18

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutane-1-carboxylic acid
    • 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]cyclobutane-1-carboxylic acid
    • EN300-1475575
    • (1s,3s)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]cyclobutane-1-carboxylic acid
    • (1r,3r)-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]cyclobutane-1-carboxylic acid
    • 2171917-37-4
    • EN300-1475576
    • EN300-1475574
    • Inchi: 1S/C27H32N2O5/c1-2-3-8-18(15-25(30)28-19-13-17(14-19)26(31)32)29-27(33)34-16-24-22-11-6-4-9-20(22)21-10-5-7-12-23(21)24/h4-7,9-12,17-19,24H,2-3,8,13-16H2,1H3,(H,28,30)(H,29,33)(H,31,32)
    • InChI Key: WRXLYPLSCPRLSV-UHFFFAOYSA-N
    • SMILES: OC(C1CC(C1)NC(CC(CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

  • Exact Mass: 464.23112213g/mol
  • Monoisotopic Mass: 464.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 11
  • Complexity: 700
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 105Ų

3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1475574-0.05g
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]cyclobutane-1-carboxylic acid
2171917-37-4
0.05g
$2829.0 2023-07-10
Enamine
EN300-1475574-0.1g
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]cyclobutane-1-carboxylic acid
2171917-37-4
0.1g
$2963.0 2023-07-10
Enamine
EN300-1475574-0.25g
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]cyclobutane-1-carboxylic acid
2171917-37-4
0.25g
$3099.0 2023-07-10
Enamine
EN300-1475574-0.5g
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]cyclobutane-1-carboxylic acid
2171917-37-4
0.5g
$3233.0 2023-07-10
Enamine
EN300-1475574-1.0g
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]cyclobutane-1-carboxylic acid
2171917-37-4
1.0g
$3368.0 2023-07-10
Enamine
EN300-1475574-2.5g
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]cyclobutane-1-carboxylic acid
2171917-37-4
2.5g
$6602.0 2023-07-10
Enamine
EN300-1475574-5.0g
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]cyclobutane-1-carboxylic acid
2171917-37-4
5.0g
$9769.0 2023-07-10
Enamine
EN300-1475574-10.0g
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]cyclobutane-1-carboxylic acid
2171917-37-4
10.0g
$14487.0 2023-07-10
Enamine
EN300-1475574-50mg
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]cyclobutane-1-carboxylic acid
2171917-37-4
50mg
$2829.0 2023-09-29
Enamine
EN300-1475574-100mg
3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]cyclobutane-1-carboxylic acid
2171917-37-4
100mg
$2963.0 2023-09-29

Additional information on 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutane-1-carboxylic acid

Comprehensive Overview of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutane-1-carboxylic acid (CAS No. 2171917-37-4)

The compound 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutane-1-carboxylic acid (CAS No. 2171917-37-4) is a highly specialized organic molecule with significant applications in peptide synthesis and medicinal chemistry. Its unique structure, featuring a cyclobutane core and a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a valuable building block for researchers developing novel therapeutics and biomaterials. The Fmoc group is particularly noteworthy, as it is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild conditions.

In recent years, the demand for peptide-based drugs has surged, driven by their high specificity and lower toxicity compared to small-molecule drugs. This trend has increased interest in compounds like 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutane-1-carboxylic acid, which serve as critical intermediates in the synthesis of complex peptides. Researchers are particularly focused on optimizing the yield and purity of such compounds, as these factors directly impact the efficiency of downstream applications. The cyclobutane ring in this molecule also contributes to its rigidity, which can enhance the stability of resulting peptides.

Another area of growing interest is the use of Fmoc-protected amino acids in the development of targeted drug delivery systems. The Fmoc group in 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutane-1-carboxylic acid can be strategically employed to create self-assembling peptides, which are being explored for their ability to encapsulate and deliver therapeutic agents to specific tissues. This aligns with the broader pharmaceutical industry's shift toward personalized medicine and precision therapeutics.

From a synthetic chemistry perspective, the compound's heptanamido side chain offers versatility for further functionalization. This feature is particularly appealing to chemists working on structure-activity relationship (SAR) studies, where minor modifications to a molecule's structure can lead to significant changes in its biological activity. The presence of the carboxylic acid moiety also facilitates conjugation with other molecules, making it a useful tool for creating hybrid compounds with enhanced properties.

In the context of green chemistry, researchers are increasingly investigating sustainable methods for synthesizing and deprotecting Fmoc-protected compounds. Traditional deprotection methods often involve hazardous reagents, but recent advancements have introduced milder, more environmentally friendly alternatives. This shift is critical for reducing the environmental footprint of pharmaceutical manufacturing while maintaining high yields and purity levels.

The compound's CAS No. 2171917-37-4 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Common queries include its solubility profile, compatibility with various coupling reagents, and optimal storage conditions. These practical considerations are essential for ensuring reproducible results in peptide synthesis workflows.

Looking ahead, the role of 3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidocyclobutane-1-carboxylic acid in bioconjugation and material science is expected to expand. Its ability to bridge organic and biomolecular chemistry positions it as a key player in the development of next-generation biomaterials, such as hydrogels and scaffolds for tissue engineering. As the boundaries between chemistry, biology, and materials science continue to blur, this compound is poised to remain at the forefront of innovation.

Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd